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Compound of Interest

Compound Name:
2-Chloro-5-(chloromethyl)-3-

methylpyridine

Cat. No.: B116299 Get Quote

An In-depth Technical Guide to 2-Chloro-5-
(chloromethyl)-3-methylpyridine
This technical guide provides a comprehensive overview of the material safety data,

experimental protocols, and handling procedures for 2-Chloro-5-(chloromethyl)-3-
methylpyridine. It is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis who may work with this compound.

Chemical and Physical Properties
2-Chloro-5-(chloromethyl)-3-methylpyridine is a solid, pale yellow organic compound. It is a

chlorinated pyridine derivative and is often used as an intermediate in the synthesis of

pharmaceuticals and pesticides.

Table 1: Physical and Chemical Properties of 2-Chloro-5-(chloromethyl)-3-methylpyridine
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Property Value

CAS Number 150807-88-8

Molecular Formula C₇H₇Cl₂N

Molecular Weight 176.04 g/mol

Appearance Pale yellow solid

Melting Point 58 to 62 °C

Boiling Point 269.4 ± 35.0 °C at 760 Torr (Predicted)

Density 1.270 ± 0.06 g/cm³ (Predicted)

Solubility Insoluble in water

Hazard Identification and Safety Precautions
This compound is classified as a hazardous substance and requires careful handling to avoid

exposure.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
Due to its corrosive and irritant nature, appropriate personal protective equipment must be

worn at all times when handling 2-Chloro-5-(chloromethyl)-3-methylpyridine.
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Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene), a lab coat, and closed-toe shoes. An

apron may be required for larger quantities.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

acid gases should be used if ventilation is

inadequate or for spill cleanup.

Experimental Protocols
Synthesis of 2-Chloro-5-(chloromethyl)pyridine
A common method for the synthesis of the related compound, 2-chloro-5-

(chloromethyl)pyridine, involves the chlorination of 2-chloro-5-methylpyridine. The following is a

general laboratory-scale procedure that can be adapted.[1]

Materials:

2-Chloro-5-methylpyridine

Chlorine gas

Catalyst (e.g., a supported palladium chloride catalyst)[2]

Reaction medium (e.g., water or an organic solvent)[1]

Inert gas (e.g., nitrogen)[2]

Procedure:

Set up a reaction vessel equipped with a stirrer, gas inlet, and a condenser. The reaction

should be carried out in a well-ventilated fume hood.
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Charge the reactor with 2-chloro-5-methylpyridine and the chosen reaction medium.[1]

If using a solid catalyst, add it to the mixture.[2]

Heat the mixture to the reaction temperature (typically between 50-60 °C).[1]

Introduce chlorine gas into the reaction mixture at a controlled rate.[1]

Monitor the reaction progress using an appropriate analytical technique (e.g., GC-MS or

TLC).

Upon completion, stop the flow of chlorine gas and cool the reaction mixture to room

temperature.

Post-treatment may involve neutralization, extraction, and purification by crystallization or

chromatography to obtain the final product.[1]

Synthesis Workflow

3-Methylpyridine Chlorination at 40-60°C
(with catalyst in water)

Step 1
2-Chloro-5-methylpyridine Chlorination at 50-60°C

(with catalyst)

Step 2
2-Chloro-5-(chloromethyl)pyridinePost-Treatment

(Neutralization, Extraction, Purification)

Click to download full resolution via product page

Caption: A simplified workflow for the two-step synthesis of 2-Chloro-5-(chloromethyl)pyridine.

Laboratory Handling and Storage Protocol
Handling:

Always handle 2-Chloro-5-(chloromethyl)-3-methylpyridine in a well-ventilated chemical

fume hood.[3]

Wear the appropriate PPE as detailed in Table 3.

Avoid inhalation of dust and contact with skin and eyes.
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Use spark-proof tools and avoid generating dust.

Ensure that an eyewash station and safety shower are readily accessible.[3]

Storage:

Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

metals.

Segregate from food and drink.

Emergency Procedures
First Aid Measures
Table 4: First Aid Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://ehs.stanford.edu/wp-content/uploads/sops/Corrosives.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response Protocol
In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Don the appropriate PPE, including respiratory protection.

Contain: For a solid spill, carefully sweep the material to avoid generating dust.[4] For a

small liquid spill, use an inert absorbent material.

Neutralize (for acid spills): For acidic corrosive solids, cautiously apply a neutralizing agent

like sodium bicarbonate.[4]
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Collect: Place the spilled material and any contaminated absorbents into a sealed, labeled

container for hazardous waste disposal.[4]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of the waste according to institutional and local regulations for chlorinated

organic compounds.
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Spill Response Workflow

Spill Occurs

1. Evacuate Area

2. Don Appropriate PPE

3. Contain Spill
(Sweep solid carefully)

4. Collect Waste
(Into labeled container)

5. Decontaminate Area

6. Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: A step-by-step workflow for responding to a spill of a solid corrosive material.

Waste Disposal
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Waste containing 2-Chloro-5-(chloromethyl)-3-methylpyridine must be treated as hazardous

waste.

Solid Waste: Collect in a sealed, labeled container.

Contaminated Materials: Any materials used for cleanup (e.g., absorbents, PPE) should also

be placed in a sealed container for hazardous waste disposal.

Disposal Method: The waste should be disposed of through a licensed hazardous waste

disposal company, typically via incineration.[5] Do not dispose of this chemical down the

drain or in regular trash. Always follow local and institutional regulations for chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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